3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide
• InChI: InChI=1S/C15H12Cl3NO/c16-12-3-1-2-10(8-12)6-7-19-15(20)11-4-5-13(17)14(18)9-11/h1-5,8-9H,6-7H2,(H,19,20)
• InChI Key: LCQXBIGAVDUGKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl3NO
• Molecular Weight: 328.6 g/mol

Description

3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and ease of synthesis. However, its use has been associated with several adverse effects, including respiratory depression and overdose.

Mechanism of Action

3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has affinity for the delta and kappa opioid receptors, but to a lesser extent.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It has also been shown to produce euphoria and a sense of well-being, which may contribute to its abuse potential.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, it also has several limitations, including its potential for abuse and the risk of respiratory depression and overdose.

Future Directions

There are several potential future directions for research on 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide. One area of interest is the development of novel analgesics that target the mu-opioid receptor but have reduced potential for abuse and side effects. Another area of interest is the development of new methods for detecting and treating this compound overdose and addiction. Finally, there is a need for further research on the long-term effects of this compound use, particularly in terms of its potential for addiction and dependence.

Synthesis Methods

The synthesis of 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide involves the reaction of 3,4-dichlorobenzoyl chloride with N-(3-chloro-2-hydroxypropyl)aniline in the presence of a base such as sodium hydroxide. The resulting product is then treated with thionyl chloride to form the final compound.

Scientific Research Applications

3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide has been used in scientific research to study its pharmacological effects and potential therapeutic applications. It has been shown to have potent analgesic effects in animal models, and has been investigated as a potential alternative to traditional opioids for pain management.